Cas no 72925-16-7 ((3R)-1-[(tert-butoxy)carbonyl]pyrrolidine-3-carboxylic acid)

• Product Name: (3R)-1-[(tert-butoxy)carbonyl]pyrrolidine-3-carboxylic acid
• CAS No: 72925-16-7
• MF: C₁₀H₁₇NO₄
• MW: 215.24628329277
• MDL: MFCD03094727
• CID: 59398
• PubChem ID: 1512491
• Update Time: 2025-10-28

(3R)-1-[(tert-butoxy)carbonyl]pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (R)-1-(tert-Butoxycarbonyl)pyrrolidine-3-carboxylic acid
• (S)-1-N-BOC-BETA-PROLINE
• S-1-BOC-PYRROLIDINE-3-CARBOXYLIC ACID
• (S)-PYRROLIDINE-1,3-DICARBOXYLIC ACID 1-TERT-BUTYL ESTER
• BOC-L-B-PROLINE
• BOC-(3S)-1-PYRROLIDINE-3-CARBOXYLIC ACID
• (3S)-BOC-1-PYRROLIDINE-3-CARBOXYLIC ACID
• (3S)-BOC-BETA-PRO-OH
• (3R)-1-(tertbutoxycarbonyl)pyrrolidine-3-carboxylic acid
• N-Boc-D-beta-proline
• R-1-Boc-3-pyrrolidinecarboxylic acid
• (R)-1-Boc-pyrrolidine-3-carboxylic acid
• (R)-1-N-Boc-beta-proline
• (R)-N-Boc-Beta-Proline
• 1,3-Pyrrolidinedicarboxylic acid, 1-(1,1-dimethylethyl) ester, (3R)-
• (r)-1-boc-3-carboxyl pyrrolidine
• (R)-1-Boc-3-pyrrolidinecarboxylic acid
• (R)-1-N-Boc-?-proline
• (R)-1-N-Boc-belta-proline
• (r)-1-n-boc-pyrrolidine-3-carboxylic acid
• (r)-n-boc-pyrrolidine-3-carboxylic acid
• 1-(t-butyloxycarbonyl)-3-pyrrolidinecarboxylic acid
• 1-{[(1,1-dimethylethyl)oxy]carbonyl}-3-pyrrolidinecarboxylic acid
• 1-boc-pyrrolidine-3-carboxylic acid
• R-1-BOC-Pyrrolidine-3-carboxylic acid
• (R)-1-(tert-Butoxycarbonyl)-3-pyrrolidinecarboxylic acid
• N-Boc-L-β-proline
• (R)-1-tert-Butoxycarbonyl-pyrrolidine-3-carboxylic acid
• (3R)-1-[(tert-butoxy)carbonyl]pyrrolidine-3-carboxylic acid
• (R)-(-)-1-BOC-PYRROLIDINE-3-CARBOXYLIC ACID
• (3r)-1-(tert-butoxycarbonyl)pyrrolidine-3-carboxylic acid
• (3R)-1-[(2-methylpropan-2-yl)oxycarbonyl]p
• AC-2238
• AKOS005145920
• SCHEMBL42957
• DTXSID00363687
• A4419
• CS-B0422
• HRMRQBJUFWFQLX-SSDOTTSWSA-N
• (s)-1-n-boc-pyrrolidine-3-carboxylic acid
• (R)-1-N-BOC-beta proline
• MFCD03094727
• (3R)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-3-carboxylic acid
• AS-16166
• (r)-pyrrolidine-1,3-dicarboxylic acid 1-tert-butyl ester
• F8887-8314
• EN300-159829
• (R)-Pyrrolidine-1,3-dicarboxylic acid tert butyl ester
• 1-(tert-butoxycarbonyl)pyrrolidine-3(R)-carboxylic acid
• AKOS005258705
• (3R)-1-(TERT-BUTOXYCARBONYL)-3-PYRROLIDINECARBOXYLIC ACID
• 72925-16-7
• BCP26652
• (R)-1-Boc-3-pyrrolidinecarboxylic acid, 97%
• AM804292
• (R)-1-(tert-butoxycarbonyl)pyrrolidine-3-carboxylicacid
• (R)-1-N-Boc-ss-proline
• (R)-N-Boc-pyrroldine-3-carboxylic acid

• MDL： MFCD03094727
• Inchi： 1S/C10H17NO4/c1-10(2,3)15-9(14)11-5-4-7(6-11)8(12)13/h7H,4-6H2,1-3H3,(H,12,13)/t7-/m1/s1
• InChI Key： HRMRQBJUFWFQLX-SSDOTTSWSA-N
• SMILES： O(C(C)(C)C)C(N1CC[C@@H](C(=O)O)C1)=O

Computed Properties

• Exact Mass: 215.11581
• Monoisotopic Mass: 215.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8
• XLogP3: 0.8

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.201
• Melting Point: 138-143 °C
• Boiling Point: 337.2℃ at 760 mmHg
• Flash Point: 157.7℃
• Refractive Index: 1.502
• Solubility: Soluble in Dimethyl sulfoxide (DMSO).
• PSA: 66.84
• LogP: 1.26590
• Specific Rotation: -15 ~ -11° (c=0.5, chloroform)
• Optical Activity: [α]/D -15.0, c = 0.5% in chloroform

(3R)-1-[(tert-butoxy)carbonyl]pyrrolidine-3-carboxylic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H400
• Warning Statement： P273
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 50
• Safety Instruction： 61
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：26-36/37/39
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on (3R)-1-[(tert-butoxy)carbonyl]pyrrolidine-3-carboxylic acid

(3R)-1-[(tert-butoxy)carbonyl]pyrrolidine-3-carboxylic acid: A Comprehensive Overview

(3R)-1-[(tert-butoxy)carbonyl]pyrrolidine-3-carboxylic acid, with the CAS number 72925-16-7, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a pyrrolidine ring substituted with a tert-butoxycarbonyl (Boc) group at position 1 and a carboxylic acid group at position 3 in the R configuration. The Boc group is a well-known protecting group in peptide synthesis, making this compound particularly valuable in the synthesis of complex molecules, including peptides and proteins.

The synthesis of (3R)-1-[(tert-butoxy)carbonyl]pyrrolidine-3-carboxylic acid typically involves multi-step processes, often starting from readily available starting materials. Recent advancements in asymmetric synthesis have enabled the efficient construction of the chiral center at position 3, ensuring high enantiomeric excess (ee). This has been achieved through the use of chiral catalysts and enantioselective reactions, which are critical for applications in drug discovery where stereochemistry plays a pivotal role.

In terms of applications, this compound serves as an intermediate in the synthesis of various bioactive molecules. Its Boc group provides a convenient handle for controlling reactivity during peptide coupling reactions. Moreover, the carboxylic acid functionality can be further modified to introduce diverse substituents, expanding its utility in medicinal chemistry. Recent studies have highlighted its potential in the development of novel antibiotics and anticancer agents, where precise control over stereochemistry is essential for achieving desired biological activities.

From a structural standpoint, the pyrrolidine ring contributes to the compound's stability and bioavailability. The tert-butoxycarbonyl group not only protects the amine during synthesis but also influences the overall physicochemical properties of the molecule. Computational studies have revealed that this group enhances solubility and permeability, making it suitable for oral drug delivery systems.

Recent research has also explored the use of (3R)-1-[(tert-butoxy)carbonyl]pyrrolidine-3-carboxylic acid in click chemistry and other modular synthetic strategies. These approaches aim to streamline the construction of complex molecules by leveraging efficient and selective reactions. For instance, its application in cycloaddition reactions has been reported, demonstrating its versatility in forming diverse chemical architectures.

In conclusion, (3R)-1-[(tert-butoxy)carbonyl]pyrrolidine-3-carboxylic acid stands out as a versatile building block in organic synthesis. Its unique combination of functional groups and stereochemical features makes it an invaluable tool in both academic research and industrial drug development. As new synthetic methodologies continue to emerge, this compound is poised to play an even greater role in advancing our understanding of complex molecular systems.